6-Chloro-2-(4-fluorophenyl)-3-iodoimidazo[1,2-b]pyridazine

• Molecular Formula: C12H6ClFIN3
• Molecular Weight: 373.55 g/mol
• IUPAC Name: 6-chloro-2-(4-fluorophenyl)-3-iodoimidazo[1,2-b]pyridazine
• InChI: InChI=1S/C12H6ClFIN3/c13-9-5-6-10-16-11(12(15)18(10)17-9)7-1-3-8(14)4-2-7/h1-6H
• InChI Key: PCPUYJBGQFOACV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(N3C(=N2)C=CC(=N3)Cl)I)F

Description

6-Chloro-2-(4-fluorophenyl)-3-iodoimidazo[1,2-b]pyridazine is a useful research compound. Its molecular formula is C12H6ClFIN3 and its molecular weight is 373.55 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 6.61 g (40.9 mmol) of iodine monochloride in 40 ml of chloroform is added in a rapid dropwise manner to a solution, cooled to 0° C., of 5.20 g (21.0 mmol) of 6-chloro-2-(4-fluorophenyl)imidazo[1,2-b]pyridazine (CAS number: 244081-70-7) in 130 ml of chloroform. After returning to ambient temperature and after stirring for 4 hours, the mixture is treated with a 5% aqueous solution of sodium thiosulphate. The product is extracted with dichloromethane, the organic phase is dried by filtration over a hydrophobic filtration cartridge and concentrated under reduced pressure. The residue is triturated in acetonitrile, the solid is isolated after filtration and rinsing with diisopropyl ether. 5.7 g of beige powder are isolated after drying under vacuum.

Synthesis routes and methods II

Procedure details

To a solution, cooled to 0° C., of 5.20 g (21.0 mmol) of 6-chloro-2-(4-fluorophenyl)imidazo[1,2-b]pyridazine (CAS No.: 244081-70-7) in 130 mL of chloroform is rapidly added dropwise a solution of 6.61 g (40.9 mmol) of iodine monochloride in 40 mL of chloroform. After cooling to room temperature and stirring for 4 hours, the mixture is treated with aqueous 5% sodium thiosulfate solution. The product is extracted with dichloromethane. The organic phase is dried by filtration through a hydrophobic filter cartridge and concentrated under reduced pressure. The residue is triturated in acetonitrile, and the solid is isolated after filtering off and rinsing with diisopropyl ether. 5.7 g of a beige-colored powder are isolated after drying under vacuum.